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Compound of Interest

Compound Name: ML344

cat. No.: B1677341

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount to ensuring a secure laboratory environment
and minimizing environmental impact. This guide provides essential safety and logistical
information for the proper disposal of ML344, a small molecule inhibitor.

Disclaimer: This document provides general guidance. Always consult the specific Safety Data
Sheet (SDS) provided by the manufacturer for ML344 for complete and accurate safety and
disposal information.

Immediate Safety and Handling Precautions

Before handling ML344, it is crucial to be aware of its potential hazards. While a specific Safety
Data Sheet for ML344 is not publicly available, information from structurally similar tetrazole-
based compounds suggests that it may be a flammable solid and a skin and eye irritant.[1]
Therefore, appropriate personal protective equipment (PPE) should be worn at all times.

Personal Protective Equipment (PPE):

o Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves for any tears or
punctures before use.

o Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against
splashes or airborne particles.

e Lab Coat: A flame-resistant lab coat should be worn to protect skin and clothing.
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o Respiratory Protection: If working with the compound in a way that may generate dust or

aerosols, a properly fitted respirator may be necessary.

Engineering Controls:

e Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[2]

o Ensure that an eyewash station and safety shower are readily accessible in the event of

accidental exposure.[3]

ML344 Properties and Hazard Information

The following table summarizes known properties of ML344 and provides placeholder

information for hazard classifications based on a structurally similar compound. Users must

consult the official ML344 SDS for accurate hazard data.

Property Data Source
1-ethyl-N-(4-

IUPAC Name isopropylbenzyl)-1H-tetrazol-5-  PubChem
amine

Molecular Formula C13H19N5 PubChem

Molecular Weight 245.32 g/mol PubChem

Physical State Solid Assumed

GHS Hazard Classification

Data Not Available (Consult
SDS)

Potential Hazards

Flammable Solid, Skin Irritant,

Serious Eye Irritant (Assumed)

[1]

AK Scientific, Inc.

Toxicity Data

Data Not Available (Consult
SDS)

Environmental Hazards

Data Not Available (Consult
SDS)
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Step-by-Step Disposal Protocol

The disposal of ML344 and its contaminated materials must be handled as hazardous
chemical waste. Do not dispose of ML344 down the drain or in regular trash.

* Waste Segregation:

o Collect all solid waste contaminated with ML344 (e.g., unused compound, contaminated
filter paper, pipette tips) in a designated, compatible, and clearly labeled hazardous waste
container.

o Liquid waste containing ML344 (e.g., solutions) should be collected in a separate,
compatible, and labeled liquid waste container. Do not mix with other incompatible waste
streams.[4]

» Container Labeling:
o All waste containers must be clearly labeled with the words "Hazardous Waste."

o The label must include the full chemical name: "ML344 (1-ethyl-N-(4-isopropylbenzyl)-1H-
tetrazol-5-amine)" and an accurate estimation of the concentration and volume.[5]

o Indicate any known hazards (e.g., Flammable Solid, Irritant) on the label.
o Storage of Waste:

o Store waste containers in a designated satellite accumulation area, such as a chemical
fume hood or a designated cabinet for flammable solids.[2]

o Keep containers tightly sealed when not in use.
o Ensure secondary containment is in place to prevent spills.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.[5]
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o Provide them with all necessary information from the waste container label.
o Decontamination of Empty Containers:

o Empty containers that held ML344 must be triple-rinsed with a suitable solvent (e.qg.,

ethanol or acetone).
o The rinsate must be collected and disposed of as hazardous liquid waste.[4]

o After triple-rinsing, the container can be disposed of in the regular trash after defacing the

original label.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of ML344.
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ML344 Disposal Workflow
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Caption: Logical workflow for the safe disposal of ML344 waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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